Cas no 171426-41-8 (N-Methyl-2-(trifluoromethyl)benzamide)

• Product Name: N-Methyl-2-(trifluoromethyl)benzamide
• CAS No: 171426-41-8
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 843035
• PubChem ID: 4216112
• Update Time: 2025-05-24

N-Methyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(trifluoromethyl)benzamide
• Benzamide, N-methyl-2-(trifluoromethyl)-
• (2-CF3-Ph)-C(O)NHMe
• AC1N6IS2
• AG-E-20790
• Ambcb9138194
• CTK4D3941
• N-Methyl-2-trifluoromethylbenzamide
• SureCN1267035
• SCHEMBL1267035
• DTXSID60400921
• AKOS008974278
• 171426-41-8
• G62486
• Benzamide, 2-(trifluoromethyl)-N-methyl-
• DB-335389

• Inchi： 1S/C9H8F3NO/c1-13-8(14)6-4-2-3-5-7(6)9(10,11)12/h2-5H,1H3,(H,13,14)
• InChI Key： HUQWVSQZLAQZSF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NC)=O)(F)F

Computed Properties

• Exact Mass: 203.05584
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-Methyl-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-Methyl-2-(trifluoromethyl)benzamide (CAS No. 171426-41-8): Properties, Applications, and Industry Insights

N-Methyl-2-(trifluoromethyl)benzamide (CAS No. 171426-41-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a trifluoromethyl group and an amide linkage in its molecular framework makes it a valuable intermediate for designing bioactive molecules. Researchers frequently search for "N-Methyl-2-(trifluoromethyl)benzamide synthesis" or "CAS 171426-41-8 applications," reflecting its growing relevance in drug discovery pipelines.

The compound's chemical stability and solubility profile have spurred investigations into its potential as a building block for small-molecule inhibitors. Recent studies highlight its utility in modulating protein-protein interactions, particularly in oncology targets. Queries like "trifluoromethyl benzamide derivatives in medicine" align with current trends in personalized therapeutics, where fluorine-containing compounds play pivotal roles in improving metabolic stability and membrane permeability.

From a synthetic chemistry perspective, 171426-41-8 exemplifies the strategic incorporation of fluorine atoms to enhance molecular properties. The electron-withdrawing nature of the CF3 group influences the compound's reactivity pattern, making it a subject of interest for "electrophilic aromatic substitution with trifluoromethyl groups" studies. This characteristic is particularly valuable when developing fluorescence probes or PET imaging agents, addressing the rising demand for diagnostic tools in precision medicine.

Industrial applications of N-Methyl-2-(trifluoromethyl)benzamide extend to material science, where its derivatives contribute to advanced polymer formulations. The compound's thermal stability makes it suitable for high-performance coatings, responding to market needs captured in searches for "heat-resistant fluorinated polymers." Manufacturers increasingly explore its use in electronic encapsulation materials, capitalizing on fluorine's ability to impart moisture resistance and dielectric properties.

Environmental considerations surrounding fluorinated compounds have led to improved synthetic protocols for CAS 171426-41-8. Modern green chemistry approaches address concerns found in searches like "sustainable trifluoromethylation methods," with recent advancements employing catalytic systems that minimize waste generation. These developments position the compound favorably in regulatory landscapes increasingly focused on sustainable chemical production.

Analytical characterization of N-Methyl-2-(trifluoromethyl)benzamide presents unique opportunities for method development. The distinct ¹⁹F NMR signal of the trifluoromethyl moiety enables precise tracking in reaction monitoring, a feature frequently referenced in "fluorine NMR applications in QC" discussions. This analytical advantage supports quality control in complex synthetic routes where traditional techniques may lack specificity.

The compound's crystallographic properties have emerged as an area of investigation, particularly for "halogen bonding in trifluoromethyl compounds" research. Such studies contribute to crystal engineering strategies for pharmaceutical formulation development. The ability of the CF3 group to participate in weak intermolecular interactions influences polymorph selection, a critical factor in drug product performance.

Market intelligence indicates growing patent activity around 171426-41-8 derivatives, particularly in antiviral applications. This trend correlates with search volumes for "fluorinated benzamide antiviral agents," reflecting the compound's potential in addressing emerging viral threats. The scaffold's versatility allows structural modifications targeting various viral enzymes while maintaining favorable pharmacokinetic profiles.

Supply chain dynamics for N-Methyl-2-(trifluoromethyl)benzamide reflect broader trends in fine chemical distribution. Manufacturers optimizing for "just-in-time fluorochemical inventory" strategies benefit from the compound's shelf stability and consistent demand from research institutions. Regional production capabilities continue to evolve to meet the needs of distributed pharmaceutical development networks.

Future research directions likely to drive interest in CAS 171426-41-8 include photoredox catalysis applications and continuous flow synthesis. These align with industry priorities evident in searches for "flow chemistry for fluorinated intermediates" and "visible-light-mediated trifluoromethylation." Such technological advancements promise to enhance the compound's accessibility while reducing production costs for end users.